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Compound of Interest

Compound Name: Hexaammineruthenium(II) chloride

Cat. No.: B8206005 Get Quote

An In-depth Technical Guide to Hexaammineruthenium(II) Chloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of Hexaammineruthenium(II) chloride, [Ru(NH₃)₆]Cl₂. The information is tailored

for researchers, scientists, and professionals in drug development who utilize this inorganic

coordination compound in their work.

Core Chemical and Physical Properties
Hexaammineruthenium(II) chloride is a yellow crystalline coordination compound. It is

recognized for its role as a catalyst in various chemical reactions, including hydrogenation,

isomerization, and oxidation. Furthermore, it serves as a redox probe in electroanalytical

techniques.

Table 1: General Properties of [Ru(NH₃)₆]Cl₂
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Property Value Source(s)

Chemical Formula [Ru(NH₃)₆]Cl₂ [1]

Molecular Weight 273.15 g/mol

274.16 g/mol [1]

CAS Number 15305-72-3 [1]

Appearance
Yellow crystalline solid, pale

yellow powder
[2]

Solubility Slightly soluble in H₂O

Storage Temperature 2-8°C

Air Sensitivity Yes [2]

Table 2: Structural and Identification Information

Identifier Value Source(s)

SMILES String N.N.N.N.N.N.[Cl-].[Cl-].[Ru++]

InChI
1S/2ClH.6H3N.Ru/h21H;61H3;

/q;;;;;;;;+2/p-2

InChI Key
SHHNQLHKJVODTN-

UHFFFAOYSA-L

PubChem CID 44147353 [3]

While extensively studied, specific quantitative data for density and melting/decomposition

point are not consistently reported in publicly available literature. Similarly, a definitive crystal

structure with lattice parameters for [Ru(NH₃)₆]Cl₂ is not readily available, though the

hexaammineruthenium cation is known to have an octahedral geometry.

Redox Properties and Electrochemical Applications
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The hexaammineruthenium(II)/(III) couple is a well-characterized, reversible one-electron redox

system, making it a standard for electrochemical studies. This property is central to its

application as a redox indicator in biosensors and for studying electron transfer kinetics.

Use in DNA Interaction Studies:

[Ru(NH₃)₆]³⁺ is known to interact with DNA, primarily through electrostatic interactions with the

phosphate backbone. This interaction can be probed using electrochemical methods, where

changes in the cyclic voltammogram of the ruthenium complex can indicate binding to DNA.

Experimental Protocols
Synthesis of Hexaammineruthenium(II) Chloride
A detailed, publicly available, step-by-step synthesis protocol for [Ru(NH₃)₆]Cl₂ is not readily

found in the searched literature. However, its synthesis would generally involve the reduction of

a suitable Ruthenium(III) precursor, such as [Ru(NH₃)₆]Cl₃, under an inert atmosphere. The

synthesis of related hexaammine complexes often involves the reaction of a metal salt with a

concentrated ammonia solution. For instance, the synthesis of hexaamminenickel(II) chloride

involves dissolving nickel(II) chloride in water and adding an excess of concentrated aqueous

ammonia to precipitate the complex. A similar approach, starting with a Ru(II) salt, could be

envisioned.

Characterization
Standard characterization techniques for [Ru(NH₃)₆]Cl₂ would include:

Elemental Analysis: To confirm the elemental composition.

UV-Vis Spectroscopy: To observe the characteristic metal-to-ligand charge transfer bands.

Infrared (IR) Spectroscopy: To identify the N-H stretches of the ammine ligands.

Cyclic Voltammetry (CV): To confirm the reversible Ru(II)/Ru(III) redox couple.

Experimental Protocol: Cyclic Voltammetry of the
[Ru(NH₃)₆]²⁺/³⁺ Redox Couple
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This protocol describes the characterization of the [Ru(NH₃)₆]²⁺/³⁺ redox couple using cyclic

voltammetry. This experiment is often used to assess the performance of electrodes or to study

electron transfer kinetics. The protocol starts with the more stable [Ru(NH₃)₆]Cl₃, which is

reduced in situ to [Ru(NH₃)₆]Cl₂.

Materials:

Hexaammineruthenium(III) chloride ([Ru(NH₃)₆]Cl₃)

Potassium chloride (KCl) as a supporting electrolyte[4][5]

Deionized or distilled water[4][5]

Working electrode (e.g., glassy carbon, platinum, or gold)[6]

Reference electrode (e.g., Ag/AgCl)[6]

Counter electrode (e.g., platinum wire)[6]

Potentiostat

Procedure:

Prepare a 0.1 M KCl supporting electrolyte solution by dissolving the appropriate amount of

KCl in deionized water.[4][5]

Prepare a stock solution of 10 mM [Ru(NH₃)₆]Cl₃ in the 0.1 M KCl solution.[4][5]

Assemble the three-electrode electrochemical cell with the working, reference, and counter

electrodes.

Polish the working electrode according to standard procedures (e.g., with alumina slurry) to

ensure a clean and reproducible surface.[6][7]

Record a background voltammogram of the 0.1 M KCl solution to ensure there are no

interfering redox processes in the potential window of interest.[4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

http://stuff.iorodeo.com/docs/cheapstat/ruthenium.html
https://blog.iorodeo.com/reversible-cyclic-voltammetry/
http://stuff.iorodeo.com/docs/cheapstat/ruthenium.html
https://blog.iorodeo.com/reversible-cyclic-voltammetry/
https://research.monash.edu/files/343009295/3536676_oa.pdf
https://research.monash.edu/files/343009295/3536676_oa.pdf
https://research.monash.edu/files/343009295/3536676_oa.pdf
http://stuff.iorodeo.com/docs/cheapstat/ruthenium.html
https://blog.iorodeo.com/reversible-cyclic-voltammetry/
http://stuff.iorodeo.com/docs/cheapstat/ruthenium.html
https://blog.iorodeo.com/reversible-cyclic-voltammetry/
https://research.monash.edu/files/343009295/3536676_oa.pdf
https://www.researchgate.net/figure/Cyclic-voltammetry-of-100-mM-of-RuNH36Cl3-in-01-M-KClaq-supporting-electrolyte_fig2_303505784
http://stuff.iorodeo.com/docs/cheapstat/ruthenium.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8206005?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Add the [Ru(NH₃)₆]Cl₃ stock solution to the electrochemical cell to achieve the desired final

concentration (e.g., 1 mM).

Perform cyclic voltammetry. A typical potential window would be from +0.3 V to -0.6 V vs.

Ag/AgCl.[7] A scan rate of 50-100 mV/s is a good starting point.[4][7]

Analyze the resulting voltammogram. For a reversible one-electron process, the separation

between the anodic and cathodic peak potentials (ΔEp) should be close to 59 mV at room

temperature, and the ratio of the peak currents (ipa/ipc) should be close to 1.

Visualizations
Experimental Workflow for Cyclic Voltammetry
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Caption: Workflow for the electrochemical characterization of the [Ru(NH₃)₆]²⁺/³⁺ redox couple.
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Caption: Conceptual workflow for detecting the interaction of [Ru(NH₃)₆]³⁺ with DNA using

cyclic voltammetry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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